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Compound of Interest

Compound Name: 2-(Diphenylphosphino)biphenyl!

Cat. No.: B081920

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
(Diphenylphosphino)biphenyl (CAS No. 13885-09-1), a common reagent in chemical
synthesis. Adherence to these protocols is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification

2-(Diphenylphosphino)biphenyl is classified as a hazardous substance. The primary hazards
are associated with irritation to the skin, eyes, and respiratory system[1][2][3].

GHS Hazard Classification:

Hazard Class Category
Skin Corrosion/Irritation 2
Serious Eye Damage/Eye Irritation 2
Specific target organ toxicity (single exposure) 3

Hazard Statements:

e H315: Causes skin irritation[1][3].
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H319: Causes serious eye irritation[1][3].

H335: May cause respiratory irritation[2].

H302: Harmful if swallowed.

H332: Harmful if inhaled.

Signal Word: Warning[1][2][3]
Pictogram:

walt text

Physical and Chemical Properties

Property Value

CAS Number 13885-09-1
Molecular Formula C24H19P[3]
Molecular Weight 338.4 g/mol [3]
Physical Form Solid, powder[4]
Purity Typically 297%

Safe Handling and Personal Protective Equipment
(PPE)

Proper handling procedures and the use of appropriate personal protective equipment are
essential to minimize exposure and prevent adverse health effects.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably in a chemical fume hood[1]

[2].
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o Ensure that eyewash stations and safety showers are readily accessible in the immediate
vicinity of any potential exposure[2][5].

Personal Protective Equipment

PPE Type Specification

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166[2].

Wear protective gloves (e.g., neoprene or nitrile
Skin rubber) and a lab coat. Avoid contact with
skin[1][5].

If dust formation is likely or ventilation is
Respiratory inadequate, use a NIOSH/MSHA approved
respirator[2][5].

General Hygiene Practices

e Wash hands thoroughly after handling the substance[1][2].

» Avoid breathing dust, fumes, gas, mist, vapors, or spray[2].

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.
o Contaminated clothing should be removed and washed before reuse[1].

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Protocol

Move the victim to fresh air. If breathing is
) difficult, provide oxygen. If not breathing, give
Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention[1][2].

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes.
Skin Contact _ _ o
Remove contaminated clothing. If skin irritation

persists, consult a physician[1][2].

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention[1][2].

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . - .
unconscious person. Call a physician or Poison

Control Center immediately[1].

Storage and Disposal

Proper storage and disposal are critical to maintaining the chemical's integrity and preventing
environmental contamination.

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place[1][2].

e Some sources recommend storing under an inert atmosphere[4].

Disposal

o Dispose of contents and container to an approved waste disposal plant in accordance with
local, regional, and national regulations[?2].
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o Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment. Avoid dust formation[2].

o Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed
container for disposal. Avoid creating dust.

Experimental Protocols

Detailed experimental protocols for the determination of toxicological and physical properties of
2-(Diphenylphosphino)biphenyl are not publicly available in the searched resources. The
provided data is based on standardized safety testing protocols required by regulatory bodies.
The toxicological properties have not been fully investigated[2].

Visualizations
Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 2-
(Diphenylphosphino)biphenyl from receipt to disposal.
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Caption: Workflow for safe handling of 2-(Diphenylphosphino)biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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